Cas no 2172555-32-5 ({5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172555-32-5
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 6283539
• PubChem ID: 165443913
• Update Time: 2025-10-29

{5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1597062
• 2172555-32-5

• Inchi： 1S/C13H24N4O/c1-10(9-18-3)8-17-13(6-11-4-5-11)12(7-14-2)15-16-17/h10-11,14H,4-9H2,1-3H3
• InChI Key： XNPJAMCVMPKABI-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(CNC)N=N1)CC1CC1

Computed Properties

• Exact Mass: 252.19501140g/mol
• Monoisotopic Mass: 252.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172555-32-5)

{5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172555-32-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is notable for its incorporation of a cyclopropylmethyl group and a 3-methoxy-2-methylpropyl substituent on the 1H-1,2,3-triazole ring. The triazole moiety is a well-known pharmacophore that is widely used in drug design due to its favorable properties such as high metabolic stability and diverse biological activities. The presence of these specific substituents imparts unique characteristics to the molecule, making it an interesting candidate for further investigation.

The synthesis of {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine can be achieved through various methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing 1,2,3-triazoles. This reaction typically proceeds via the coupling of an azide and an alkyne to form the triazole ring. The cyclopropylmethyl and 3-methoxy-2-methylpropyl groups can be introduced through subsequent functional group manipulations or by using appropriately substituted starting materials.

Recent studies have explored the biological activities of {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases. These findings suggest that it could be a valuable lead compound for the development of novel therapeutic agents targeting these enzymes.

In addition to its enzymatic inhibition properties, {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases are a significant global health burden, and there is a continuous need for new and effective treatments. Studies have demonstrated that this compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. These results highlight its potential as a therapeutic candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have also been evaluated in preclinical models. Initial data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life in vivo, which are important considerations for its potential use as an oral medication. Furthermore, it has demonstrated low toxicity in preliminary safety assessments, indicating a favorable safety profile.

In conclusion, {5-(cyclopropylmethyl)-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172555-32-5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and potential therapeutic applications make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are likely to uncover additional insights into its mechanisms of action and broaden its scope of potential applications.